3,4-difluoro-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide

Specification

• CAS No.: 1091474-27-9
• Molecular Formula: C20H21F2NO2
• Molecular Weight: 345.39
• IUPAC Name: 3,4-difluoro-N-[[1-(4-methoxyphenyl)cyclopentyl]methyl]benzamide
• Standard InChI: InChI=1S/C20H21F2NO2/c1-25-16-7-5-15(6-8-16)20(10-2-3-11-20)13-23-19(24)14-4-9-17(21)18(22)12-14/h4-9,12H,2-3,10-11,13H2,1H3,(H,23,24)
• Standard InChI Key: PYWJVWOLVJYBMF-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)C2(CCCC2)CNC(=O)C3=CC(=C(C=C3)F)F

Introduction

3,4-Difluoro-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide is a complex organic compound with the CAS number 1091474-27-9. It is characterized by its molecular formula C20H21F2NO2 and a molecular weight of approximately 345.39 g/mol. This compound is often used as a building block in organic synthesis due to its unique structural features, which include a cyclopentyl ring, a methoxyphenyl group, and a difluorobenzamide moiety.

Chemical Data Table

Property	Value
CAS Number	1091474-27-9
Molecular Formula	C20H21F2NO2
Molecular Weight	345.39 g/mol
Purity	95%
SMILES	O=C(NCC1(CCCC1)C(C=C2)=CC=C2OC)C3=CC=C(C(F)=C3)F

Synthesis and Applications

While specific synthesis details for 3,4-difluoro-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide are not widely documented, compounds with similar structures are often synthesized through multi-step reactions involving the formation of amide bonds and the introduction of fluorine atoms into the benzene ring. This compound is likely used in pharmaceutical research or as an intermediate in the synthesis of more complex molecules due to its structural complexity and the presence of fluorine atoms, which are common in many pharmaceuticals.

Availability and Suppliers

3,4-Difluoro-N-{[1-(4-methoxyphenyl)cyclopentyl]methyl}benzamide is available from several chemical suppliers, including Reagentia and Aaron Chemicals. Reagentia offers this compound in quantities of 1 g and 250 mg, with the catalog number R01NAEU. Aaron Chemicals provides it in various pack sizes, including 50 mg, 250 mg, and 1 g, under the catalog number AR01NB3U.

Supplier Information Table

Supplier	Catalog Number	Pack Sizes	Price (Excl. VAT)
Reagentia	R01NAEU	250 mg, 1 g	€432.88 (250 mg)
Aaron Chemicals	AR01NB3U	50 mg, 250 mg, 1 g	$43.00 (50 mg), $117.00 (250 mg), $310.00 (1 g)